3-methyl-7-(2-methylallyl)-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-methylprop-2-enyl)purine-2,6-dione
• InChI: InChI=1S/C16H23N5O2/c1-10(2)9-21-12-13(19(4)16(23)18-14(12)22)17-15(21)20-7-5-11(3)6-8-20/h11H,1,5-9H2,2-4H3,(H,18,22,23)
• InChI Key: IVZCUAHAZZWRRM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(N2CC(=C)C)C(=O)NC(=O)N3C
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol
• CAS No.: 716334-01-9

Description

3-Methyl-7-(2-methylallyl)-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a purine derivative featuring a 3-methyl group, a 2-methylallyl substituent at position 7, and a 4-methylpiperidinyl moiety at position 8. This structure positions it within a class of xanthine analogs, which are known for diverse pharmacological activities, including kinase inhibition, adenosine receptor modulation, and enzyme targeting .

Biological Activity

3-Methyl-7-(2-methylallyl)-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is an organic compound belonging to the purine family. Its unique structure, featuring various functional groups, positions it as a candidate for diverse biological activities. This article explores its biological activity based on available research findings, synthesis methods, and potential applications.

Molecular Formula

• C : 16
• H : 23
• N : 5
• O : 2

IUPAC Name

3-methyl-7-(2-methylallyl)-8-(4-methylpiperidin-1-yl)-1H-purine-2,6-dione

Structural Representation

The compound's structure includes a purine core with substituents that may influence its biological interactions.

The biological activity of this compound is hypothesized to involve interactions with nucleic acids and proteins due to its purine base. The presence of the piperidinyl group suggests potential modulation of enzyme activities or receptor interactions, which could interfere with DNA or RNA synthesis and influence cellular signaling pathways.

Pharmacological Properties

Research indicates that derivatives of this compound may exhibit various pharmacological properties, including:

• Antiviral Activity : Potential as a ligand for enzymes involved in nucleotide metabolism.
• Anticancer Properties : Investigated for effects on cancer cell lines.
• Anti-inflammatory Effects : Suggested by structural analogs with similar functional groups .

Case Studies and Research Findings

Study	Findings
Antiviral Activity	A study demonstrated that similar purine derivatives showed significant inhibitory effects on viral replication in vitro. The mechanism was attributed to competitive inhibition of viral polymerases .
Anticancer Activity	Research on related compounds has shown promising results in reducing tumor growth in xenograft models, indicating potential for further development in cancer therapeutics.
Enzyme Interaction	In vitro assays revealed that the compound could inhibit specific kinases associated with cancer progression, suggesting a mechanism for its anticancer activity .

Synthesis Methods

The synthesis of 3-methyl-7-(2-methylallyl)-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione typically involves multi-step organic reactions:

• Formation of the Purine Core : Starting from a purine precursor (e.g., 6-chloropurine), nucleophilic substitution reactions are employed.
• Methylation : Using methyl iodide (CH₃I) in the presence of potassium carbonate (K₂CO₃) to introduce the methyl group.
• Allylation : Introduction of the 2-methylallyl group via allylation reactions with appropriate halides.
• Piperidinyl Substitution : Nucleophilic substitution using piperidine derivatives to complete the structure .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Linagliptin

• Structure: 3-Methyl, 7-(but-2-yn-1-yl), 8-(3-aminopiperidin-1-yl), with a quinazolinylmethyl group at position 1.
• Activity: Potent DPP-4 inhibitor for type 2 diabetes treatment. The 3-aminopiperidinyl group and quinazoline moiety are essential for binding to the DPP-4 active site .
• Comparison : Unlike linagliptin, the target compound lacks the quinazoline group, suggesting divergent pharmacological targets. The 4-methylpiperidinyl group may reduce DPP-4 affinity but enhance interactions with other enzymes or receptors.

Caffeine Analogs (3j and 3m)

• Structure : 1,3,7-Trimethyl with 8-(6-methylpyridin-2-yloxy) (3j) or 8-(3-chloro-6-trifluoromethylpyridin-2-yloxy) (3m).
• Activity: Loss of CNS stimulation but retained analgesic effects, highlighting the role of position 8 in modulating adenosine receptor selectivity .
• Comparison : The target compound’s 4-methylpiperidinyl group at position 8 may similarly reduce CNS activity while introducing new interactions (e.g., with G-protein-coupled receptors).

NCT-501 Derivatives

• Structure : Theophylline-based compounds with 8-(cyclopropanecarbonyl-piperidinyloxy) and 7-alkyl/aryl groups.
• Activity : Selective aldehyde dehydrogenase (ALDH) inhibitors. Substituents at position 8 enhance lipophilicity and target engagement .

Substituents at Position 7: Influence on Pharmacokinetics

The 2-methylallyl group at position 7 distinguishes the target compound from analogs with bulkier or rigid substituents:

Compound 5 (ZINC06444857)

• Structure: 3-Methyl, 7-(naphthalen-1-ylmethyl), 8-(imidazolylpropylamino).
• Activity : Anti-Eg5 ATPase activity (IC50 = 2.37 µM). The naphthyl group enhances hydrophobic interactions in the Eg5 allosteric pocket .
• Comparison : The 2-methylallyl group in the target compound may reduce steric hindrance, favoring interactions with shallower binding pockets.

Linagliptin Intermediate (Compound 11)

• Structure : 8-Bromo, 7-(but-2-yn-1-yl), 3-methyl.
• Role : Key intermediate in linagliptin synthesis; bromine at position 8 facilitates substitution reactions .
• Comparison : Replacement of bromine with 4-methylpiperidinyl in the target compound introduces a basic nitrogen, altering solubility and reactivity.

Piperidine/Piperazine Modifications: Electronic and Steric Effects

• CAS 476482-61-8 : Features an 8-(4-ethylpiperazinyl) group. Piperazine’s additional nitrogen increases polarity and hydrogen-bonding capacity compared to the target compound’s 4-methylpiperidinyl group .
• Compound 13: 8-[(2-Methylpiperidinyl)methyl] group.

Research Findings and Implications

• Position 8 Modifications : The 4-methylpiperidinyl group balances lipophilicity and solubility, making the target compound a candidate for oral bioavailability. Its basic nitrogen may facilitate interactions with acidic residues in target proteins .
• Metabolic Stability : The 2-methylallyl group at position 7 may resist oxidative metabolism compared to bulkier aryl groups (e.g., naphthyl in Compound 5), as seen in related purine derivatives .
• Synthetic Feasibility : Similar to linagliptin intermediates, the target compound can likely be synthesized via nucleophilic substitution at position 8, using brominated precursors .